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Compound of Interest

Compound Name: Hexafluoropropylene oxide

Cat. No.: B1215417

Vapor Pressure of Hexafluoropropylene Oxide: A
Technical Guide

This in-depth technical guide provides a comprehensive overview of the vapor pressure of
hexafluoropropylene oxide (HFPO) at various temperatures. The information is tailored for
researchers, scientists, and drug development professionals, presenting key quantitative data
in a structured format, detailing experimental methodologies, and illustrating relevant chemical
pathways.

Quantitative Vapor Pressure Data

Hexafluoropropylene oxide (HFPO) is a colorless, odorless gas shipped as a liquefied gas
under its own vapor pressure.[1][2] Understanding its vapor pressure is critical for safe
handling, storage, and for various industrial applications, including its use as a monomer for
fluoropolymers like Krytox™.[3][4]

The vapor pressure of pure HFPO has been experimentally determined across a range of
temperatures. The data presented below is crucial for modeling and process design.
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Temperature (K)

Temperature (°C)

Vapor Pressure

Vapor Pressure

(MPa) (psia)
231.39 -41.76 0.043 6.24
241.03 -32.12 0.075 10.88
250.77 -22.38 0.124 17.98
260.15 -13.00 0.191 27.70
273.14 -0.01 0.323 46.85
283.15 10.00 0.467 67.73
298.15 25.00 0.681 98.77
313.15 40.00 1.039 150.70
328.15 55.00 1.518 220.17
343.15 70.00 2.148 311.54
358.15 85.00 2.896 419.99
359.20 86.05 2.930 424.96

Note: The data in this table is sourced from experimental measurements by Dicko et al. (2011)
[5][6]. Additional sources report vapor pressures of 680.85 kPa (0.681 MPa) at 25°C[7] and 660
kPa (0.66 MPa) at 25°C[4].

The critical temperature (TC) and critical pressure (PC) for HFPO have been determined to be
359.3 £+ 0.1 K and 2.930 + 0.001 MPa, respectively.[5][6]

Experimental Protocol for Vapor Pressure
Measurement

The determination of the vapor pressure of pure hexafluoropropylene oxide, as detailed in

the cited literature, was conducted using a static method.[5][6]

Apparatus and Procedure:
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A static apparatus is utilized for the measurement of pure component vapor pressures. The
core of the setup consists of a thermostatically controlled equilibrium cell where the sample is
introduced.

o Sample Preparation: The HFPO sample, with a certified purity greater than 99.99% volume
fraction, is first degassed to remove any dissolved air or other non-condensable impurities.
This is typically achieved by a series of freeze-pump-thaw cycles.

o Temperature Control: The equilibrium cell is placed in a regulated bath to maintain a constant
and uniform temperature. The temperature is measured with a high-precision thermometer.

o Pressure Measurement: The pressure inside the cell is measured using a pressure
transducer calibrated against a primary standard. The system is allowed to reach thermal
and phase equilibrium at each set temperature, at which point the vapor pressure reading is
recorded.

o Data Acquisition: A data acquisition unit is connected to the temperature and pressure
sensors to log the measurements.

Experimental Uncertainties:

The reported experimental uncertainties for the vapor pressure measurements are:
o Temperature: £0.02 K[5][6]

e Pressure: £0.0005 MPa[5][6]

Chemical Pathways of Hexafluoropropylene Oxide

Hexafluoropropylene oxide is a key intermediate in the synthesis of various fluorinated
compounds.[3] Its reactivity is centered around the strained epoxide ring. The following
diagram illustrates the synthesis of HFPO and its principal reactions.
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Synthesis and primary reactions of Hexafluoropropylene Oxide (HFPO).

The diagram above outlines the formation of HFPO from the oxidation of hexafluoropropylene
(HFP).[3] Once formed, HFPO can undergo several important transformations. In the presence
of Lewis acids, it can isomerize to hexafluoroacetone (HFA), a reaction that can be a concern
during storage.[3][4] Nucleophilic catalysts can also promote isomerization, but to
perfluoropropionyl fluoride (PPF).[3] Furthermore, under fluoride catalysis, HFPO undergoes
ring-opening polymerization to form perfluorinated polyethers, such as the commercially
significant Krytox™ lubricants.[4] At elevated temperatures, HFPO can decompose into
difluorocarbene and trifluoroacetyl fluoride.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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